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Compound of Interest

Compound Name: 2-Phenylbenzaldehyde

Cat. No.: B032115 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Phenylbenzaldehyde (also

known as [1,1'-Biphenyl]-2-carboxaldehyde or 2-Formyl-1,1'-biphenyl), a versatile aromatic

aldehyde. It serves as a crucial intermediate in various fields, including organic synthesis,

fragrance, and pharmaceuticals.[1][2] This document details its chemical and physical

properties, synthesis, key reactions, and applications, with a focus on its relevance in research

and drug development.

Core Properties and Identification
2-Phenylbenzaldehyde is an organic compound featuring a benzaldehyde ring substituted

with a phenyl group at the ortho position.
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Identifier Value

CAS Number 1203-68-5[1][3]

Molecular Formula C₁₃H₁₀O[1][4]

Molecular Weight 182.22 g/mol [1]

Appearance
White to light yellow powder or crystal; may also

appear as a semi-solid to liquid.[1][2]

Synonyms

Biphenyl-2-carbaldehyde, 2-

Biphenylcarboxaldehyde, 2-Formyl-1,1'-

biphenyl.[1][2]

Physicochemical Data
The following table summarizes the key physical and chemical properties of 2-
Phenylbenzaldehyde.

Property Value Source

Melting Point -26 °C (-15 °F) [5]

Boiling Point 178 - 179 °C (352 - 354 °F) [5]

Density 1.045 g/cm³ at 25 °C (77 °F) [5]

Water Solubility
57.95 mg/L at 25 °C

(estimated)
[3]

Log P (Octanol/Water Partition

Coefficient)
1.4 at 25 °C (77 °F) [5]

Synthesis of 2-Phenylbenzaldehyde
A common and effective method for synthesizing the biphenyl core of 2-Phenylbenzaldehyde
is the Suzuki-Miyaura cross-coupling reaction. This protocol involves the palladium-catalyzed

reaction of an aryl halide with a boronic acid.
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Reaction: 2-Bromobenzaldehyde + Phenylboronic acid → 2-Phenylbenzaldehyde

Materials:

2-Bromobenzaldehyde

Phenylboronic acid

Palladium(II) acetate (Pd(OAc)₂)

Triphenylphosphine (PPh₃)

Potassium carbonate (K₂CO₃)

Toluene

Deionized water

Round-bottom flask

Reflux condenser

Magnetic stirrer and heat plate

Separatory funnel

Rotary evaporator

Silica gel for column chromatography

Hexane and Ethyl acetate (for elution)

Procedure:

Setup: To a round-bottom flask, add 2-bromobenzaldehyde (1.0 eq), phenylboronic acid (1.2

eq), potassium carbonate (2.0 eq), and a palladium catalyst system consisting of

palladium(II) acetate (0.02 eq) and triphenylphosphine (0.08 eq).

Solvent Addition: Add a 4:1 mixture of toluene and water to the flask.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b032115?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction: Stir the mixture vigorously and heat to reflux (approximately 85-90 °C) under a

nitrogen or argon atmosphere.

Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC). The

reaction is typically complete within 4-12 hours.

Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with

ethyl acetate and transfer to a separatory funnel.

Extraction: Wash the organic layer sequentially with deionized water and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the resulting crude product by silica gel column chromatography, eluting

with a hexane/ethyl acetate gradient to yield pure 2-Phenylbenzaldehyde.
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Synthesis Workflow of 2-Phenylbenzaldehyde
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Caption: Suzuki-Miyaura synthesis of 2-Phenylbenzaldehyde.

Chemical Reactivity and Applications
As an aldehyde, 2-Phenylbenzaldehyde is a versatile building block in organic synthesis.[1] It

participates in various reactions typical of aldehydes, such as oxidation, reduction, and
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condensation reactions. One common application is the formation of Schiff bases, which are

compounds with diverse biological activities.

Reaction: 2-Phenylbenzaldehyde + Primary Amine → Schiff Base (Imine)

Materials:

2-Phenylbenzaldehyde

A primary amine (e.g., aniline or a derivative)

Ethanol or Methanol

Glacial acetic acid (catalytic amount)

Round-bottom flask

Magnetic stirrer

Procedure:

Dissolution: Dissolve 2-Phenylbenzaldehyde (1.0 eq) in ethanol in a round-bottom flask.

Amine Addition: Add the primary amine (1.1 eq) to the solution.

Catalysis: Add a catalytic amount (2-3 drops) of glacial acetic acid.

Reaction: Stir the mixture at room temperature. The reaction progress can be monitored by

TLC. Gentle heating may be applied to accelerate the reaction.

Isolation: Upon completion, the Schiff base product often precipitates from the solution. If

not, the product can be isolated by cooling the mixture and collecting the solid via vacuum

filtration or by removing the solvent under reduced pressure and purifying the residue.
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Schiff Base Formation Workflow

2-Phenylbenzaldehyde

Condensation Reaction
(Ethanol, Acetic Acid Catalyst)

Primary Amine
(e.g., Aniline)

Schiff Base (Imine) Water (H₂O)

Mechanism of ALDH1A3 Inhibition

Normal Enzymatic Pathway

Inhibitory Action

Aldehyde Substrate ALDH1A3 Enzyme
Carboxylic Acid

(Promotes Cell Proliferation)

Blocked Active SiteBenzaldehyde Derivative
(Inhibitor)

Binds to Enzyme

Inhibition of
Cell Proliferation

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b032115?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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